Cas no 401916-13-0 (5-iodo-8-nitroisoquinoline)

• Product Name: 5-iodo-8-nitroisoquinoline
• CAS No: 401916-13-0
• MF: C₉H₅IN₂O₂
• MW: 300.052674055099
• CID: 1112030
• PubChem ID: 53418514
• Update Time: 2025-04-20

5-iodo-8-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-iodo-8-nitroisoquinoline
• ;;; 5-IODO-8-NITROISOQUINOLINE
• 401916-13-0
• BRA91613

• MDL： MFCD11848606
• Inchi： 1S/C9H5IN2O2/c10-8-1-2-9(12(13)14)7-5-11-4-3-6(7)8/h1-5H
• InChI Key： ALVIDXJKLLBKAG-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2C=NC=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.94000
• Monoisotopic Mass: 299.93957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.71000
• LogP: 3.27080